Cas no 39031-11-3 (2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol)

2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol is a chiral amino alcohol derivative featuring a methylsulfonylphenyl group, which enhances its utility in asymmetric synthesis and pharmaceutical applications. The compound’s structural framework, combining both amino and hydroxyl functionalities, makes it a versatile intermediate for the preparation of biologically active molecules, particularly in the development of β-adrenergic receptor ligands. Its rigid aromatic sulfonyl moiety contributes to improved stability and selectivity in synthetic pathways. This compound is particularly valuable in medicinal chemistry for its potential role in designing enzyme inhibitors or receptor modulators, owing to its stereochemical flexibility and functional group diversity.

2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol structure

39031-11-3 structure

Product Name:2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol

CAS No:39031-11-3

MF:C₁₀H₁₅NO₄S

MW:245.2954018116

MDL:MFCD19303281

CID:2666942

PubChem ID:103498

Update Time:2025-06-07

2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

- 2-Amino-1-[4-(methanesulfonyl)phenyl]propane-1,3-diol
- UNII-NKG5LA5O5L
- 2-amino-1-(4-methylsulfonylphenyl)-1,3-propanediol
- 2-amino-1-(4-methylsulfonylphenyl)propane-1,3-diol
- CIAZEFCFQFQJLB-UHFFFAOYSA-N
- 39031-11-3
- 2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol
- 2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol
- NKG5LA5O5L
- DTXSID60866200
- NS00088543
- MFCD19303281
- 2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97%
- SCHEMBL634134
- MDL： MFCD19303281
- Inchi： 1S/C10H15NO4S/c1-16(14,15)8-4-2-7(3-5-8)10(13)9(11)6-12/h2-5,9-10,12-13H,6,11H2,1H3
- InChI Key： CIAZEFCFQFQJLB-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(=CC=1)C(C(CO)N)O)(=O)=O

Computed Properties

Exact Mass: 245.072
Monoisotopic Mass: 245.072
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 109Å²

2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB275100-1 g	2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97%; .	39031-11-3	97%	1 g	€789.00	2023-07-20
abcr	AB275100-5 g	2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97%; .	39031-11-3	97%	5 g	€1,980.00	2023-07-20
abcr	AB275100-1g	2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97%; .	39031-11-3	97%	1g	€789.00	2025-04-19
abcr	AB275100-5g	2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97%; .	39031-11-3	97%	5g	€1980.00	2025-04-19